Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

comparison of dodecylsilane with
dodecyltrimethoxysilane properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodecylsilane

Cat. No.: S1913883

Dodecyltrimethoxysilane: An Overview

Dodecyltrimethoxysilane is an organosilane compound valued for its hydrophobic properties and ability to
modify surfaces. Its molecular structure features a silicon (Si) atom bonded to a long-chain dodecyl group
(C12H25) and three methoxy groups (-OCHs) [1] [2]. This structure is key to its function: the dodecyl chain
provides water-repellent characteristics, while the methoxy groups enable the molecule to form stable bonds

with inorganic surfaces [1].
The table below summarizes its key identifiers and physical properties.

Basic Identifiers and Physical Properties [2] [3]

Property Value

Chemical Name Dodecyltrimethoxysilane / Lauryltrimethoxysilane
CAS Number 3069-21-4 [2] [3]

Molecular Formula C15H340sSi [3]

Molecular Weight 290.51 g/mol [2] [3]
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Property Value

Appearance Colorless transparent liquid [2]
Density (p20°) 0.880 ~ 0.920 g/cm3 [2]

Boiling Point 234.9 £ 8.0 °C (at 760 mmHg) [3]
Melting Point -40 °C [3]

Flash Point 108.6 £ 21.3 °C [3]

How It Works: Mechanism and Applications

Dodecyltrimethoxysilane works by forming a protective, water-repellent layer on material surfaces. The

process involves two key steps [1]:

¢ Hydrolysis: The methoxy groups (-OCHs) react with water or moisture, converting into highly reactive
silanol groups (-SiOH).

¢ Condensation: These silanol groups then form stable covalent bonds (Si-O-Si, Si-O-M) with hydroxyl
groups present on inorganic surfaces like glass, metals, or ceramics.

This mechanism grafts the dodecyl chain onto the material, creating a durable hydrophobic surface [1] [2].

The following diagram illustrates this silanization process.
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This versatile mechanism enables a wide range of applications across industries [1] [2]:

e Construction: Used as a waterproofing agent for concrete, masonry, and historical relics to prevent
water ingress, freeze-thaw damage, and efflorescence.

¢ Electronics & Optics: Serves as an adhesion promoter for coatings and encapsulants on sensitive
components. It is also used in fog-proof preparations to protect blank glass, optical lenses, and
precision instruments.

o Textiles: Imparts water-repellent properties to fabrics for more durable outdoor gear.

¢ Automotive: Employed in coatings that resist dirt and water, improving vehicle longevity.

¢ Rubber & Nanocomposites: Functions as a coupling agent in silica-rubber composites (e.g., for tire
technology) to improve compatibility between the silica filler and the polymer matrix, enhancing the
material's mechanical properties [4].
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Experimental Context and Safety

For researchers, understanding the experimental context for studying such silanes is crucial. One scientific
study investigated the silanization of silica particles using dodecyltrimethoxysilane (C12) in a toluene
solvent [4]. The research explored how strong base catalysts like sodium hydride (NaH) or organic bases like
DBU could enhance the silanization reaction's efficiency. The process involved refluxing the mixture for 24
hours, followed by separation, washing, and drying of the modified silica particles. The grafting efficiency

was quantified using techniques like tH-NMR and Thermogravimetric Analysis (TGA) [4].

Regarding safety, the compound has the following hazard classification [3]:

e GHS Signal Word: Warning

e Hazard Statements: Causes skin irritation (Category 2) and causes serious eye irritation (Category
2A).

e Personal Protection: Recommended controls include using protective gloves, eye protection (safety
glasses or a face-shield), and ensuring adequate ventilation or local exhaust during handling.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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